3-Hydroxy-19-norpregna-1,3,5(10)-trien-20-one
Overview
Description
3-Hydroxy-19-norpregna-1,3,5(10)-trien-20-one , also known as (20S)-3-Hydroxy-19-norpregna-1,3,5(10)-triene-20-carboxylic acid methyl ester , is a steroidal compound . Its molecular formula is C20H24O , and it has a molecular weight of approximately 280.4 g/mol . The compound features a 19-norpregnane backbone with a hydroxyl group at position 3 and a ketone group at position 20.
Physical And Chemical Properties Analysis
Scientific Research Applications
1. Synthesis and Effects in Cancer Research
A significant application of 3,20-Dihydroxy-19-norpregna-1,3,5(10)-trienes is found in cancer research, particularly breast cancer. These compounds have been synthesized and their structures characterized to investigate their cytotoxic effects on breast cancer cells. Notably, these compounds have shown pronounced cytotoxic effects against MCF-7 breast cancer cells and NCI/ADR-RES doxorubicin-resistant cells at micromolar concentrations. Furthermore, they exhibit varying effects on ERα transcriptional activity, which is crucial in the development and progression of certain types of breast cancer (Kuznetsov et al., 2018).
2. Estrogen Receptor Antagonists
In another study, new estrogen receptor α (ERα) antagonists - 3,20-dihydroxy-19-norpregna-1,3,5(10)-trienes - have been synthesized and evaluated for their potential in treating ERα-positive breast cancers. Molecular docking studies demonstrated that these compounds can bind to the estrogen receptor, exhibiting a binding mode similar to natural estradiol. Some of these compounds have displayed moderate cytotoxicity comparable to that of tamoxifen, a well-known breast cancer medication, and showed no toxic effect on normal, non-tumorigenic epithelial cells (Kuznetsov et al., 2018).
3. Synthesis of Key Intermediate Products
An efficient method for the synthesis of 3-methoxy-19-norpregna-1,3,5(10),16-tetraen-20-one, a key intermediate in the preparation of 3,20-dihydroxy-19-norpregnatrienes, has been developed. This compound is significant as an antagonist of estrogen receptor and a cytotoxic agent, indicating its potential application in the development of new therapeutic agents for cancer treatment (Kuznetsov et al., 2018).
4. Natural Derivatives from Plants
A new pregnane derivative, closely related to 3-Hydroxy-19-norpregna-1,3,5(10)-trien-20-one, has been isolated from the plant Potentilla evestita. Such natural derivatives have potential applications in understanding the biological activities of these compounds and their role in plant biochemistry (Khan et al., 2011).
properties
IUPAC Name |
1-[(8S,9S,13S,14S,17S)-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26O2/c1-12(21)18-7-8-19-17-5-3-13-11-14(22)4-6-15(13)16(17)9-10-20(18,19)2/h4,6,11,16-19,22H,3,5,7-10H2,1-2H3/t16-,17-,18-,19+,20-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HREDZMAPXFYEQW-LTFPLMDUSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1CCC2C1(CCC3C2CCC4=C3C=CC(=C4)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=C3C=CC(=C4)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10937232 | |
Record name | 3-Hydroxy-19-norpregna-1(10),2,4-trien-20-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10937232 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Hydroxy-19-norpregna-1,3,5(10)-trien-20-one | |
CAS RN |
1667-98-7 | |
Record name | NSC25691 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=25691 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-Hydroxy-19-norpregna-1(10),2,4-trien-20-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10937232 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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